N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-pyridinamine

• IUPAC Name: 4-(2,4-dichlorophenyl)-N-pyridin-2-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C14H9Cl2N3S/c15-9-4-5-10(11(16)7-9)12-8-20-14(18-12)19-13-3-1-2-6-17-13/h1-8H,(H,17,18,19)
• InChI Key: GCBBPFFWKALVEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C14H9Cl2N3S
• Molecular Weight: 322.2 g/mol

Description

N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-pyridinamine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a member of the thiazole family of compounds and is known for its unique chemical structure.

Mechanism of Action

The mechanism of action of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-pyridinamine is not fully understood. However, it is believed to act by inhibiting the activity of specific enzymes and proteins that are involved in various cellular processes. This compound has been shown to have selective activity against cancer cells, making it a promising candidate for cancer therapy.
Biochemical and Physiological Effects:
N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-pyridinamine has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antibacterial activity. Additionally, this compound has been shown to have minimal toxicity to normal cells, making it a potentially safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-pyridinamine is its selective activity against cancer cells. This makes it a promising candidate for cancer therapy, as it may be able to target cancer cells while sparing normal cells. However, one of the limitations of this compound is its complex synthesis, which requires expertise in organic chemistry.

Future Directions

There are several future directions for research involving N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-pyridinamine. One direction involves further investigation of its potential as an anti-cancer agent, particularly in combination with other chemotherapeutic agents. Another direction involves exploring its potential as an anti-inflammatory and antibacterial agent. Additionally, further research is needed to fully understand the mechanism of action of this compound and to optimize its synthesis for potential therapeutic applications.

Synthesis Methods

The synthesis of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-pyridinamine can be achieved through various methods, including the reaction of 2-aminopyridine with 2,4-dichlorophenyl isothiocyanate in the presence of a base. Another method involves the reaction of 2,4-dichlorophenylamine with 2-bromo-1,3-thiazole in the presence of a base. The synthesis of this compound is complex and requires expertise in organic chemistry.

Scientific Research Applications

N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-pyridinamine has shown promising results in scientific research, particularly in the field of medicinal chemistry. It has been investigated for its potential use as an anti-cancer agent, as well as for its anti-inflammatory and anti-bacterial properties.